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Compound of Interest

Compound Name: Caspofungin-d4

Cat. No.: B568995

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Caspofungin-d4, a
deuterated analog of the antifungal drug Caspofungin. Given that Caspofungin-d4 is primarily
used as an internal standard for the quantification of Caspofungin by GC- or LC-MS, its
solubility characteristics are critical for the preparation of stock solutions and standards in
analytical and research settings.[1] This document compiles available solubility data, outlines

the standard experimental protocols for its determination, and illustrates the parent compound's
mechanism of action.

Physicochemical Properties of Caspofungin-d4
(Acetate)

Caspofungin-d4 is the deuterated form of Caspofungin, an echinocandin antifungal agent.[2]
The acetate salt is a common formulation.
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Property Value Source
Molecular Formula Cs2H84D4aN10015 - 2C2H40:2 [11[3]
Formula Weight 1217.5 g/mol [1]
Purity >99% deuterated forms (di-d4)  [1]
Appearance A solid [1]

Solubility Data

Quantitative solubility data for Caspofungin-d4 is not widely published. However, the solubility
of its non-deuterated counterpart, Caspofungin acetate, is well-documented and serves as a
reliable proxy due to their structural similarity. Deuterium substitution has a minimal effect on
physicochemical properties like solubility.

The following table summarizes the solubility of Caspofungin (as the acetate or diacetate salt)
in various common laboratory solvents.

Solvent Solubility (mg/mL) Notes Source

DMSO (Dimethyl

~25 - 415

sulfoxide) 1]
Ethanol ~20 - [415]
DMF

: : ~20 - [41[5]
(Dimethylformamide)
Water 10 Freely soluble [5][6]
Methanol Soluble Freely soluble [51[6]
PBS (pH 7.2) ~3 - [4]

Qualitative Solubility Descriptions:

o Caspofungin-d4 (acetate): Slightly soluble in methanol and slightly soluble in heated water.

[1][7]
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e Caspofungin (acetate): Slightly soluble in ethanol.[6]

Mechanism of Action of Caspofungin

Caspofungin exerts its antifungal effect by inhibiting a key enzyme in the fungal cell wall
synthesis pathway. This mechanism is highly specific to fungi as the target enzyme is absent in
mammalian cells.[8][9]

o Target: The primary target is the enzyme (3-(1,3)-D-glucan synthase.[8][10]

o Action: Caspofungin non-competitively inhibits this enzyme, preventing the synthesis of (3
(1,3)-D-glucan, an essential polysaccharide that provides structural integrity to the fungal cell
wall.[8][9][10]

¢ Result: The depletion of 3-(1,3)-D-glucan weakens the cell wall, rendering the fungal cell
susceptible to osmotic stress, which ultimately leads to cell lysis and death.[10] This activity
is fungicidal against Candida species and fungistatic against Aspergillus species.[9][10]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Caspofungin
https://go.drugbank.com/drugs/DB00520
https://www.ncbi.nlm.nih.gov/books/NBK545140/
https://go.drugbank.com/drugs/DB00520
https://synapse.patsnap.com/article/what-is-the-mechanism-of-caspofungin-acetate
https://go.drugbank.com/drugs/DB00520
https://www.ncbi.nlm.nih.gov/books/NBK545140/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-caspofungin-acetate
https://synapse.patsnap.com/article/what-is-the-mechanism-of-caspofungin-acetate
https://www.ncbi.nlm.nih.gov/books/NBK545140/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-caspofungin-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Caspofungin

Inhibits

Fungal Cell

UDP-Glucose
(Substrate)

Polymerized by

B-(1,3)-D-glucan Synthase
(Fks1p subunit)

B-(1,3)-D-glucan
(Polymer)

Fungal Cell Wall Integrity

|
|
|
bompromise leads to
|
|

ssential Component

Click to download full resolution via product page

Caption: Mechanism of action of Caspofungin targeting fungal cell wall synthesis.

Experimental Protocols for Solubility Determination
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The most reliable and widely accepted method for determining the equilibrium solubility of a
compound is the shake-flask method.[11][12] This protocol is a foundational technique in
pharmaceutical research.

Objective: To determine the saturation concentration of Caspofungin-d4 in a specific solvent at
a controlled temperature.

Materials:

e Caspofungin-d4 solid

e Solvent of interest (e.g., DMSO, Ethanol, Water)

e Sealed glass vials

o Temperature-controlled shaker or agitator

e Centrifuge

e Syringe filters (e.g., 0.22 um PTFE, chemically inert)

o High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

o Calibrated analytical balance
Methodology:

e Preparation of Saturated Solution: An excess amount of solid Caspofungin-d4 is added to a
known volume of the selected solvent in a sealed glass vial. The excess solid ensures that
equilibrium can be reached with the undissolved solute.[11]

o Equilibration: The vial is agitated in a temperature-controlled shaker (e.g., at 25°C) for a
sufficient period (typically 24-72 hours) to ensure the solution reaches equilibrium.[11] The
time required may vary depending on the compound and solvent system.

o Phase Separation: Once equilibrium is achieved, the suspension is allowed to settle. The
undissolved solid is then separated from the saturated solution. This is typically
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accomplished by centrifugation, followed by careful filtration of the supernatant through a
chemically inert syringe filter that does not absorb the solute.[11][12]

Quantification: The concentration of Caspofungin-d4 in the clear, saturated filtrate is
determined using a validated analytical method, most commonly HPLC.[11] A calibration
curve generated from standard solutions of known concentrations is used for accurate
quantification.

Data Reporting: The solubility is reported in units of mass per volume (e.g., mg/mL) or
molarity (mol/L) at the specified temperature.[11]
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Caption: Generalized workflow for the shake-flask solubility determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Caspofungin-d4 (acetate) | Cayman Chemical | Biomol.com [biomol.com]

. medchemexpress.com [medchemexpress.com]

. Caspofungin Acetate-d4 | CAS | LGC Standards [lgcstandards.com]

. cdn.caymanchem.com [cdn.caymanchem.com]

. Caspofungin Diacetate - LKT Labs [lktlabs.com]

. Caspofungin | C52H88N10015 | CID 16119814 - PubChem [pubchem.ncbi.nim.nih.gov]
. caymanchem.com [caymanchem.com]

. go.drugbank.com [go.drugbank.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Caspofungin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

¢ 10. What is the mechanism of Caspofungin Acetate? [synapse.patsnap.com]
e 11. benchchem.com [benchchem.com]

e 12. scispace.com [scispace.com]

 To cite this document: BenchChem. [Technical Guide: Solubility Profile of Caspofungin-d4 in
Common Laboratory Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568995#solubility-of-caspofungin-d4-in-common-lab-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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